Cas no 2139728-45-1 (4-(1-methylcyclopropyl)butan-2-amine)

4-(1-Methylcyclopropyl)butan-2-amine is a structurally unique amine compound featuring a cyclopropyl substituent adjacent to a butylamine backbone. This configuration imparts steric and electronic effects that may influence reactivity and binding properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The methylcyclopropyl group enhances stability while potentially modulating lipophilicity, which can be advantageous in drug design for improved bioavailability or metabolic resistance. Its well-defined structure allows for precise functionalization, supporting applications in asymmetric synthesis or as a chiral building block. The compound’s purity and consistent performance make it suitable for research and industrial-scale processes requiring controlled amine reactivity.

4-(1-methylcyclopropyl)butan-2-amine structure

2139728-45-1 structure

Product Name:4-(1-methylcyclopropyl)butan-2-amine

CAS No:2139728-45-1

MF:C₈H₁₇N

MW:127.22728228569

CID:6128185

PubChem ID:118335526

Update Time:2025-05-28

4-(1-methylcyclopropyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

- 4-(1-methylcyclopropyl)butan-2-amine
- EN300-1804491
- 2139728-45-1
- SCHEMBL17038975
- Inchi： 1S/C8H17N/c1-7(9)3-4-8(2)5-6-8/h7H,3-6,9H2,1-2H3
- InChI Key： CCBKEXSRYMWBOG-UHFFFAOYSA-N
- SMILES： NC(C)CCC1(C)CC1

Computed Properties

Exact Mass: 127.136099547g/mol
Monoisotopic Mass: 127.136099547g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 3
Complexity: 94.7
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 26Å²

4-(1-methylcyclopropyl)butan-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1804491-0.05g	4-(1-methylcyclopropyl)butan-2-amine	2139728-45-1	0.05g	$888.0	2023-09-19
Enamine	EN300-1804491-0.1g	4-(1-methylcyclopropyl)butan-2-amine	2139728-45-1	0.1g	$930.0	2023-09-19
Enamine	EN300-1804491-0.25g	4-(1-methylcyclopropyl)butan-2-amine	2139728-45-1	0.25g	$972.0	2023-09-19
Enamine	EN300-1804491-0.5g	4-(1-methylcyclopropyl)butan-2-amine	2139728-45-1	0.5g	$1014.0	2023-09-19
Enamine	EN300-1804491-1.0g	4-(1-methylcyclopropyl)butan-2-amine	2139728-45-1	1g	$1142.0	2023-05-23
Enamine	EN300-1804491-2.5g	4-(1-methylcyclopropyl)butan-2-amine	2139728-45-1	2.5g	$2071.0	2023-09-19
Enamine	EN300-1804491-5.0g	4-(1-methylcyclopropyl)butan-2-amine	2139728-45-1	5g	$3313.0	2023-05-23
Enamine	EN300-1804491-10.0g	4-(1-methylcyclopropyl)butan-2-amine	2139728-45-1	10g	$4914.0	2023-05-23
Enamine	EN300-1804491-1g	4-(1-methylcyclopropyl)butan-2-amine	2139728-45-1	1g	$1057.0	2023-09-19
Enamine	EN300-1804491-5g	4-(1-methylcyclopropyl)butan-2-amine	2139728-45-1	5g	$3065.0	2023-09-19